Cas no 422533-81-1 (2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 422533-81-1
• MF: C₂₆H₂₄FN₅OS
• MW: 473.56506729126
• CID: 5340823
• Update Time: 2025-06-14

2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((4-((4-fluorophenyl)amino)quinazolin-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• Oprea1_407995
• 2-[4-(4-fluoroanilino)quinazolin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone

• Inchi： 1S/C26H24FN5OS/c27-19-10-12-20(13-11-19)28-25-22-8-4-5-9-23(22)29-26(30-25)34-18-24(33)32-16-14-31(15-17-32)21-6-2-1-3-7-21/h1-13H,14-18H2,(H,28,29,30)
• InChI Key： JEGJNPBDWKRMOG-UHFFFAOYSA-N
• SMILES： S(C1N=C2C=CC=CC2=C(NC2C=CC(=CC=2)F)N=1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 649
• XLogP3: 5.5
• Topological Polar Surface Area: 86.7

Additional information on 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 422533-81-1)

The compound 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one, identified by its CAS No. 422533-81-1, is a sophisticated quinazoline derivative with significant potential in pharmaceutical research. Its unique structure combines a fluorophenyl moiety, a quinazoline core, and a phenylpiperazine group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which aligns with current trends in personalized medicine and precision therapeutics.

In recent years, the demand for novel small-molecule compounds like 422533-81-1 has surged due to advancements in high-throughput screening and computational drug design. This compound's sulfanyl linker and ketone functionality offer versatile reactivity, enabling its use in structure-activity relationship (SAR) studies. Notably, its 4-fluorophenyl segment enhances binding affinity, a feature often explored in kinase inhibitor research—a hot topic in oncology and neurodegenerative disease studies. These attributes make it a valuable candidate for addressing unmet medical needs.

From a synthetic chemistry perspective, 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one exemplifies modern heterocyclic chemistry techniques. Its preparation involves multi-step reactions, including nucleophilic substitution and amide coupling, which are frequently discussed in academic and industrial forums. The compound's molecular weight and logP value suggest favorable drug-likeness, a critical factor in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling—a recurring theme in pharmacokinetic optimization queries.

The rise of AI-driven drug discovery has further spotlighted compounds like CAS 422533-81-1. Machine learning models often analyze such structures to predict bioactivity and target selectivity, addressing common search queries like "how to identify potent quinazoline-based therapeutics." Additionally, its phenylpiperazine component resonates with studies on CNS-targeting agents, reflecting growing interest in mental health and neurological disorders. This dual applicability underscores its relevance in both oncology and neuropharmacology.

Environmental and green chemistry considerations are also pivotal when discussing 422533-81-1. Researchers increasingly seek sustainable synthesis routes for such compounds, aligning with global trends toward eco-friendly pharmaceuticals. Questions like "how to reduce waste in quinazoline synthesis" or "solvent-free approaches for sulfanyl-ethanone derivatives" dominate scholarly discussions, highlighting the compound's role in advancing green synthetic methodologies.

In conclusion, 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a nexus of innovation in medicinal chemistry and drug development. Its structural complexity and functional diversity cater to contemporary research demands, from targeted therapy to sustainable synthesis. As scientific inquiries evolve, this compound will likely remain a focal point for addressing both fundamental and applied challenges in life sciences.